Cas no 85107-45-5 (3-Hydroxypropoxy-(2-nitrophenyl)borinic acid)

• Product Name: 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid
• CAS No: 85107-45-5
• MF: C₉H₁₀BNO₄
• MW: 206.991002559662
• CID: 4739934
• Update Time: 2025-10-22

3-Hydroxypropoxy-(2-nitrophenyl)borinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitrophenylboronic acid-1,3-propanediol ester
• 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid
• 1,3,2-Dioxaborinane, 2-(2-nitrophenyl)-
• 2-(2-Nitrophenyl)-1,3,2-dioxaborinane

• Inchi： 1S/C9H10BNO4/c12-11(13)9-5-2-1-4-8(9)10-14-6-3-7-15-10/h1-2,4-5H,3,6-7H2
• InChI Key： VMVDDGKNENVBCT-UHFFFAOYSA-N
• SMILES： O1CCCOB1C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Topological Polar Surface Area: 95.5

Additional information on 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid

Recent Advances in the Study of 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid (CAS: 85107-45-5)

3-Hydroxypropoxy-(2-nitrophenyl)borinic acid (CAS: 85107-45-5) is a borinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique boronic acid functional group, has been explored for its ability to interact with biological targets, particularly enzymes and proteins, making it a promising candidate for therapeutic interventions. Recent studies have focused on its synthesis, mechanistic insights, and potential biomedical applications, shedding light on its versatility and efficacy in various biological contexts.

The synthesis of 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. Researchers have reported successful synthesis routes that minimize hazardous byproducts and enhance scalability, which is critical for its potential industrial and pharmaceutical applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound, ensuring its suitability for further biological studies.

In terms of biological activity, 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid has demonstrated notable inhibitory effects on specific enzymes, such as proteases and kinases, which are often implicated in disease pathways. For instance, recent in vitro studies have shown that this compound exhibits potent inhibitory activity against certain cancer-associated kinases, suggesting its potential as an anticancer agent. Mechanistic studies have revealed that the borinic acid moiety plays a crucial role in binding to the active sites of these enzymes, thereby disrupting their function and leading to therapeutic effects.

Furthermore, the compound's ability to modulate oxidative stress and inflammation has been investigated in preclinical models. Preliminary findings indicate that 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid can attenuate inflammatory responses by inhibiting key signaling pathways, such as NF-κB, which are central to the pathogenesis of chronic inflammatory diseases. These findings highlight its potential as a novel anti-inflammatory agent, warranting further exploration in clinical settings.

Despite these promising results, challenges remain in the development of 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties, including the introduction of solubilizing groups and the optimization of its pharmacokinetic profile.

In conclusion, 3-Hydroxypropoxy-(2-nitrophenyl)borinic acid (CAS: 85107-45-5) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting enzymes and modulating disease-related pathways. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic efficacy, paving the way for its potential application in treating various diseases, including cancer and inflammatory disorders. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.